Cas no 2411268-77-2 (N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide)

• Product Name: N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide
• CAS No: 2411268-77-2
• MF: C₁₅H₁₆F₃NO₃
• MW: 315.287654876709
• CID: 6399733
• PubChem ID: 154879958
• Update Time: 2025-05-19

N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687643966
• N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide
• 2411268-77-2
• EN300-7560832
• N-[3-[[4-(Trifluoromethyl)phenyl]methyl]oxolan-3-yl]oxirane-2-carboxamide

• Inchi： 1S/C15H16F3NO3/c16-15(17,18)11-3-1-10(2-4-11)7-14(5-6-21-9-14)19-13(20)12-8-22-12/h1-4,12H,5-9H2,(H,19,20)
• InChI Key： HGMHBDGBMXDCKO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC1(COCC1)NC(C1CO1)=O)(F)F

Computed Properties

• Exact Mass: 315.10822786g/mol
• Monoisotopic Mass: 315.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.9Ų

Additional information on N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide

N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide (CAS No. 2411268-77-2): A Comprehensive Overview

N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide (CAS No. 2411268-77-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its CAS number, is a derivative of oxirane carboxamide and contains a trifluoromethyl group, which imparts distinct chemical and biological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide is characterized by a central oxirane ring attached to a carboxamide group. The presence of the trifluoromethyl group on the phenyl ring adds significant electronic and steric effects, influencing the compound's reactivity and stability. The synthesis of this compound typically involves several steps, including the formation of the oxirane ring and the subsequent functionalization with the carboxamide group.

Recent studies have explored various synthetic routes to optimize the yield and purity of N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide. One notable approach involves the use of transition-metal catalysis to facilitate the formation of the oxirane ring, followed by selective functionalization with the carboxamide group. This method has shown promising results in terms of both efficiency and scalability.

Biological Activities

The biological activities of N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide have been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent research has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy.

In addition to its enzymatic inhibition properties, N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide has also shown promising anti-inflammatory effects. Studies have indicated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases.

Pharmacological Properties

The pharmacological properties of N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide are crucial for its potential therapeutic applications. Preclinical studies have evaluated its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). These studies have shown that the compound has favorable pharmacokinetic properties, with good oral bioavailability and a reasonable half-life.

Toxicity studies have also been conducted to assess the safety profile of N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide. Results from these studies indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

Potential Applications

The unique combination of chemical structure and biological activities makes N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide a promising candidate for various therapeutic applications. In cancer therapy, its ability to inhibit specific kinases could be harnessed to develop targeted therapies that minimize side effects compared to traditional chemotherapy agents.

In addition to cancer treatment, this compound's anti-inflammatory properties make it a potential candidate for managing chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have shown that it can effectively reduce inflammation without causing significant side effects, making it an attractive option for further development.

Conclusion

N-(3-{[4-(trifluoromethyl)phenyl]methyl}oxolan-3-yl)oxirane-2-carboxamide (CAS No. 2411268-77-2) is a novel compound with unique structural features and promising biological activities. Its potential as an inhibitor of specific enzymes and its anti-inflammatory properties make it a valuable candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.